Cas no 2229131-25-1 (1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine
• CAS No: 2229131-25-1
• MF: C₇H₈F₂N₂O₃
• MW: 206.146828651428
• CID: 6241733
• PubChem ID: 165853931
• Update Time: 2025-05-20

1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine
• EN300-1948132
• 2229131-25-1

• Inchi： 1S/C7H8F2N2O3/c1-7(10,6(8)9)4-2-3-5(14-4)11(12)13/h2-3,6H,10H2,1H3
• InChI Key： PTCQDAUBVGCSFZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=C([N+](=O)[O-])O1)N)F

Computed Properties

• Exact Mass: 206.05029845g/mol
• Monoisotopic Mass: 206.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Additional information on 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine

Compound CAS No 2229131-25-1: 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine

The compound with CAS No 2229131-25-1, commonly referred to as 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a difluorinated propane backbone with a substituted furan moiety. The presence of the nitro group on the furan ring adds complexity to its chemical profile, making it an intriguing subject for both synthetic and applied research.

Recent studies have highlighted the potential of 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine in various applications, particularly in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, leveraging its structural features to design molecules with enhanced pharmacokinetic properties. For instance, the fluorine atoms in the propane backbone contribute to increased lipophilicity, which is often desirable in drug design for improving bioavailability.

The synthesis of CAS No 2229131-25-1 involves a multi-step process that typically begins with the preparation of the furan derivative. The introduction of the nitro group is achieved through nitration reactions, followed by coupling with the difluorinated amine moiety. This sequence ensures high purity and structural integrity, which are critical for downstream applications. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's identity and purity.

In terms of biological activity, 1,1-difluoro-2-(5-nitrofuran-2-yl)propan-2-amine has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets suggests potential utility in treating conditions such as inflammation and neurodegenerative diseases. However, further research is required to fully elucidate its mechanism of action and safety profile.

From an environmental standpoint, the compound's stability and biodegradability are under investigation to ensure its safe handling and disposal. Green chemistry principles are being integrated into its production processes to minimize ecological impact. This approach aligns with global efforts to promote sustainable chemical practices.

Looking ahead, CAS No 2229131-25-1 represents a valuable tool for advancing chemical innovation. Its versatile structure offers opportunities for exploring new synthetic pathways and developing next-generation compounds with tailored functionalities. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial sectors.